Cas no 472964-38-8 (2'-(Trifluoromethyl)-biphenyl-3-methanamine)

2'-(Trifluoromethyl)-biphenyl-3-methanamine is a trifluoromethyl-substituted biphenyl derivative featuring a primary amine functional group at the 3-position. This compound is of significant interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in bioactive molecules. The biphenyl scaffold provides structural rigidity, while the amine moiety offers versatility for further derivatization. Its well-defined synthetic route and high purity make it suitable for use as a key intermediate in the development of novel therapeutic agents, particularly in CNS-targeting and enzyme inhibition applications. The compound is typically handled under inert conditions to preserve reactivity.
2'-(Trifluoromethyl)-biphenyl-3-methanamine structure
472964-38-8 structure
Product Name:2'-(Trifluoromethyl)-biphenyl-3-methanamine
CAS No:472964-38-8
MF:C14H12F3N
MW:251.246994018555
MDL:MFCD05980266
CID:858766
Update Time:2025-10-28

2'-(Trifluoromethyl)-biphenyl-3-methanamine Chemical and Physical Properties

Names and Identifiers

    • 2'-(Trifluoromethyl)-biphenyl-3-methanamine
    • MDL: MFCD05980266
    • Inchi: 1S/C14H12F3N/c15-14(16,17)13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-18/h1-8H,9,18H2
    • InChI Key: RHFUHCOVZYLLSX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1=CC=CC(CN)=C1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Topological Polar Surface Area: 26

2'-(Trifluoromethyl)-biphenyl-3-methanamine Pricemore >>

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2'-(Trifluoromethyl)-biphenyl-3-methanamine Related Literature

Additional information on 2'-(Trifluoromethyl)-biphenyl-3-methanamine

Introduction to 2'-(Trifluoromethyl)-biphenyl-3-methanamine (CAS No. 472964-38-8)

2'-(Trifluoromethyl)-biphenyl-3-methanamine, with the CAS number 472964-38-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound features a biphenyl core with a trifluoromethyl group and an amino functional group, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of 2'-(Trifluoromethyl)-biphenyl-3-methanamine is characterized by the presence of a biphenyl moiety, which consists of two benzene rings connected by a single bond. The trifluoromethyl group attached to one of the benzene rings imparts significant electronic and steric effects, while the amino group provides reactivity and functionality. These features make it an attractive candidate for the development of novel pharmaceuticals, agrochemicals, and advanced materials.

In the realm of medicinal chemistry, 2'-(Trifluoromethyl)-biphenyl-3-methanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibitory effects against specific enzymes involved in cancer cell proliferation. This finding highlights the potential of 2'-(Trifluoromethyl)-biphenyl-3-methanamine as a scaffold for the design of new therapeutic agents.

Beyond its medicinal applications, 2'-(Trifluoromethyl)-biphenyl-3-methanamine has also found use in materials science. The trifluoromethyl group contributes to the compound's hydrophobicity and thermal stability, making it suitable for applications in polymer synthesis and surface modification. Researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of functional polymers with enhanced mechanical properties and improved resistance to environmental degradation. These polymers have potential applications in coatings, adhesives, and electronic devices.

The synthesis of 2'-(Trifluoromethyl)-biphenyl-3-methanamine typically involves multistep reactions that include coupling reactions to form the biphenyl core and subsequent functionalization steps to introduce the trifluoromethyl and amino groups. Recent advancements in catalytic methods have simplified these processes, making it more accessible for large-scale production. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivity in the synthesis of this compound.

In terms of safety and handling, while 2'-(Trifluoromethyl)-biphenyl-3-methanamine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and ventilation should be adequate to prevent exposure to vapors or dust. Additionally, waste disposal should be conducted in accordance with local environmental guidelines.

The future prospects for 2'-(Trifluoromethyl)-biphenyl-3-methanamine are promising. Ongoing research is focused on optimizing its synthesis methods to improve efficiency and reduce costs. Furthermore, efforts are being made to explore its potential in new application areas, such as drug delivery systems and catalytic materials. As our understanding of this compound continues to grow, it is likely that we will see more innovative uses emerge in both academic and industrial settings.

In conclusion, 2'-(Trifluoromethyl)-biphenyl-3-methanamine (CAS No. 472964-38-8) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for drug discovery and materials science research. As research in these fields advances, we can expect to see new developments that further expand the utility of this compound.

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